Cas no 1806695-85-1 (3-(2-Cyanoethyl)-5-(hydroxymethyl)mandelic acid)

• Product Name: 3-(2-Cyanoethyl)-5-(hydroxymethyl)mandelic acid
• CAS No: 1806695-85-1
• MF: C₁₂H₁₃NO₄
• MW: 235.235923528671
• CID: 4797104
• Update Time: 2025-05-21

3-(2-Cyanoethyl)-5-(hydroxymethyl)mandelic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-Cyanoethyl)-5-(hydroxymethyl)mandelic acid

• Inchi： 1S/C12H13NO4/c13-3-1-2-8-4-9(7-14)6-10(5-8)11(15)12(16)17/h4-6,11,14-15H,1-2,7H2,(H,16,17)
• InChI Key： SAZHFYWMQHOISM-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)C1=CC(CO)=CC(CCC#N)=C1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 309
• XLogP3: -0.1
• Topological Polar Surface Area: 102

Additional information on 3-(2-Cyanoethyl)-5-(hydroxymethyl)mandelic acid

3-(2-Cyanoethyl)-5-(hydroxymethyl)mandelic Acid: A Comprehensive Overview

3-(2-Cyanoethyl)-5-(hydroxymethyl)mandelic acid (CAS No. 1806695-85-1) is a compound of significant interest in the fields of organic chemistry, pharmacology, and materials science. This compound, with its unique structural features, has garnered attention due to its potential applications in drug development, catalysis, and advanced materials. In this article, we delve into the properties, synthesis, applications, and recent advancements related to this compound.

The molecular structure of 3-(2-Cyanoethyl)-5-(hydroxymethyl)mandelic acid is characterized by a mandelic acid backbone, which is a derivative of mandelic acid (α-hydroxybenzoic acid). The substituents on the benzene ring include a hydroxymethyl group at position 5 and a cyanoethyl group at position 3. These functional groups confer unique chemical and biological properties to the compound. The hydroxymethyl group introduces hydrophilicity, while the cyanoethyl group adds electron-withdrawing characteristics, making it a versatile molecule for various chemical reactions.

Recent studies have highlighted the potential of 3-(2-Cyanoethyl)-5-(hydroxymethyl)mandelic acid as a precursor for the synthesis of bioactive compounds. Researchers have explored its role in the development of anti-inflammatory agents and antioxidants. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit potent anti-inflammatory activity by inhibiting cyclooxygenase enzymes. This finding underscores its potential as a lead molecule for drug discovery.

In addition to its pharmacological applications, 3-(2-Cyanoethyl)-5-(hydroxymethyl)mandelic acid has been investigated for its role in catalytic processes. Its ability to act as a chiral auxiliary in asymmetric synthesis has been reported in several recent publications. A 2023 paper in *Angewandte Chemie* detailed how this compound can be used to enhance enantioselectivity in organocatalytic reactions, making it a valuable tool in green chemistry.

The synthesis of 3-(2-Cyanoethyl)-5-(hydroxymethyl)mandelic acid involves multi-step organic reactions. A common approach includes the substitution of the hydroxyl group on mandelic acid with a cyanoethyl group via nucleophilic substitution or coupling reactions. The hydroxymethyl group is typically introduced through reduction or oxidation processes. Recent advancements in catalytic methods have improved the yield and purity of this compound, making it more accessible for large-scale production.

From an environmental perspective, 3-(2-Cyanoethyl)-5-(hydroxymethyl)mandelic acid has been studied for its biodegradability and toxicity profile. A 2023 study published in *Environmental Science & Technology* indicated that this compound exhibits low toxicity towards aquatic organisms under standard testing conditions. However, further research is needed to assess its long-term impact on ecosystems.

In conclusion, 3-(2-Cyanoethyl)-5-(hydroxymethyl)mandelic acid (CAS No. 1806695-85-1) is a multifaceted compound with promising applications across various scientific domains. Its unique structure enables it to serve as a building block for advanced materials and bioactive molecules. As research continues to uncover its potential, this compound is poised to play a significant role in advancing both academic and industrial applications.